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Compound of Interest

Compound Name: 4-Chloro-2,3-dihydrobenzofuran

Cat. No.: B1589167

An In-Depth Technical Guide to the Health and Safety of 4-Chloro-2,3-dihydrobenzofuran

Foreword for the Research Professional

As scientists and drug development professionals, our work with novel chemical entities is
foundational to innovation. However, with novelty comes the responsibility of rigorous safety
assessment, even when comprehensive data is not yet available. This guide addresses the
health and safety considerations for 4-Chloro-2,3-dihydrobenzofuran (CAS No. 289058-20-
4).

It is critical to note that while this compound is available for research purposes, detailed
toxicological and safety data in peer-reviewed literature is limited. Therefore, this document
adopts a precautionary principle, synthesizing available data for the target molecule with
established safety protocols for structurally related compounds, such as other chlorinated
benzofurans. The causality behind each recommendation is explained to empower researchers
to build a robust and self-validating safety culture within their laboratories. This guide is
structured not as a rigid protocol, but as a dynamic framework for risk assessment and
management.

Chemical Identification and Physicochemical
Properties
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A foundational step in any safety assessment is understanding the compound's identity and
physical characteristics, which dictate its behavior under laboratory conditions.

Synonyms: 4-chloro-2,3-dihydro-1-benzofuran[1][2] Molecular Formula: CsH7CIO[1][2][3]
Molecular Weight: 154.59 g/mol [1][2]

The properties of a compound, such as its boiling point and density, are crucial for anticipating
its physical state and potential for airborne exposure during handling.

Property Value Source
CAS Number 289058-20-4 [1][2]
Density 1.272 g/cm3 [3]
Boiling Point 232.7°C at 760 mmHg [3]
Flash Point 99.4°C [3]
Refractive Index 1.577 [3]
:’:s;l:;gical Polar Surface Area 9.23 A2 o

logP (Octanol-Water Partition 5 27 o

Coeff.)

Insight: The relatively high boiling point suggests that at room temperature, the substance is
not highly volatile, reducing the risk of significant vapor inhalation under standard conditions.
However, the positive logP value indicates a degree of lipophilicity, suggesting it could be
absorbed through the skin.

Hazard Identification and GHS Classification

Based on available supplier safety information, 4-Chloro-2,3-dihydrobenzofuran is classified
under the Globally Harmonized System (GHS) with the following hazards:

e GHS Pictogram: GHSO07 (Exclamation Mark)[1]

» Signal Word: Warning[1]
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e Hazard Statements:
o H302: Harmful if swallowed.[1] This is a key acute toxicity concern.
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][4]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[11[4]

Authoritative Grounding: While data for the specific CAS number is limited, the safety data for
the related compound, 4-Amino-5-chloro-2,3-dihydrobenzofuran-7-carboxylic acid, indicates
additional potential hazards that must be considered as a precautionary measure. These
include skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[5]
Given the shared chlorinated benzofuran core, it is scientifically prudent to assume these risks
may also be present with 4-Chloro-2,3-dihydrobenzofuran until proven otherwise.

Proactive Risk Mitigation and Handling

A proactive approach to safety involves assuming a higher level of hazard given the data gaps.
The following workflow illustrates a self-validating system for handling this and other research
chemicals.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.chemscene.com/product/289058-20-4.html
https://www.chemscene.com/product/289058-20-4.html
https://aksci.com/sds/9267DE_SDS.pdf
https://aksci.com/sds/9267DE_SDS.pdf
https://www.chemscene.com/product/289058-20-4.html
https://aksci.com/sds/9267DE_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/10632401
https://www.benchchem.com/product/b1589167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 A

Preparation Phase
Review all available SDS
(Target & Related Compounds)

Identify Data Gaps
(e.g., Chronic Toxicity)

Define Engineering Controls
(Fume Hood, Ventilation)

Proceed with Caution
I

-

Operatiogal Phase

Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

Perform Experiment irﬂ
Designated Area

~

4 Post-Operation

CDecontaminate Surfaces]

[Segregate & Label Wasta & Equipment

N J

Dispose of Waste via
Licensed Contractor

i

Edeate Lab Notebook with

Safety Observations

Click to download full resolution via product page

Caption: A workflow for proactive chemical risk management.
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Experimental Protocol: Safe Handling and Storage

e Engineering Controls: All manipulations of 4-Chloro-2,3-dihydrobenzofuran, including
weighing and dilutions, must be conducted in a certified chemical fume hood to prevent
inhalation of any potential aerosols or vapors.[6] Facilities should be equipped with an
eyewash station and a safety shower in close proximity.[6]

o Ventilation: Use adequate general or local explosion-proof ventilation to maintain airborne
concentrations at safe levels.[6]

e Precautions for Safe Handling:

[¢]

Avoid all personal contact, including inhalation and contact with skin and eyes.[7][8]

[¢]

Wash hands and face thoroughly after handling.[9]

[e]

Wear suitable protective clothing, gloves, and eye/face protection.[7][8]

o

Use non-sparking tools and take precautionary measures against static discharge.[7][9]
» Conditions for Safe Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][7]

o Keep away from incompatible materials such as strong oxidizing agents, bases, amines,
and reducing agents.[6][10]

o Store away from heat, sparks, open flames, and other ignition sources.[6][9]

Personal Protective Equipment (PPE) Selection

The selection of PPE is not a checklist item but a critical barrier against exposure. The rationale

for each piece of equipment is paramount.
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PPE Category Specification & Rationale

Weatr tightly fitting safety goggles or a face
) shield conforming to NIOSH (US) or EN166
Eye/Face Protection ] ) ]
(EV) standards.[7][11] This provides a physical

barrier against splashes.

Gloves: Handle with chemical-impermeable
gloves (e.g., nitrile, neoprene) that have been
inspected for integrity before use.[7][11] The

_ . choice of glove material should be validated

Skin Protection L ) )

against its breakthrough time for chlorinated
aromatic compounds. Clothing: Wear a flame-
resistant lab coat and impervious clothing to

prevent skin contact.[7][11]

For routine use in a fume hood, respiratory
protection is not typically required. However, if
) ) exposure limits are exceeded or in the event of
Respiratory Protection ]
a spill where vapors may be generated, a full-
face respirator with appropriate cartridges

should be used.[7][11]

Emergency Procedures: A Self-Validating Response

In an emergency, a clear, logical, and pre-rehearsed plan is essential.

First-Aid Measures

The primary goal of first aid is to minimize absorption and seek immediate professional medical
attention.
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Caption: A decision tree for first-aid response to chemical exposure.
Detailed First-Aid Protocols:

« If Inhaled: Move the victim to fresh air. If breathing is difficult, provide oxygen. If breathing
has stopped, perform artificial respiration, but do not use mouth-to-mouth resuscitation if the
victim ingested or inhaled the chemical.[7][11][12] Seek immediate medical attention.[7][12]

» Following Skin Contact: Immediately take off all contaminated clothing.[7][8] Wash the
affected area with soap and plenty of water for at least 15 minutes.[4][7][12] Consult a doctor
if irritation persists.[7][12]

» Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the
eyelids open.[4][7] Remove contact lenses if present and easy to do so.[4] Seek immediate
medical attention.[7][8]

e Following Ingestion: Rinse mouth thoroughly with water.[7][11] Do not induce vomiting.[7][11]
Never give anything by mouth to an unconscious person and call a doctor or Poison Control
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Center immediately.[7][11]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7]

[11]

e Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides, and
hydrogen chloride may be generated by thermal decomposition.[8]

o Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus (SCBA) for
firefighting if necessary.[7][11]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[7] Wear appropriate personal
protective equipment (see Section 4) and ensure adequate ventilation.[7][11] Avoid breathing
vapors and contact with the material.[7] Remove all sources of ignition.[7]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains, as discharge into the environment must be avoided.[7][11]

o Methods for Containment and Cleaning Up: Use a spark-proof tool and absorb the spill with
inert material (e.g., sand, vermiculite).[4][6] Collect the material in a suitable, closed
container for disposal.[4][7] The collected material should be promptly disposed of in
accordance with appropriate laws and regulations.[7]

Stability and Reactivity

Understanding a compound's stability is key to safe storage and handling.

Reactivity: No specific reactivity data is available.

Chemical Stability: Assumed to be stable under recommended storage conditions.[6]

Conditions to Avoid: Incompatible materials, ignition sources, and excess heat.[6]

Incompatible Materials: Strong oxidizing agents.[6]
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Hazardous Decomposition Products: Under combustion, may produce carbon monoxide,
carbon dioxide, and hydrogen chloride gas.[6][8]

Toxicological and Ecological Information

This section underscores the critical data gap for 4-Chloro-2,3-dihydrobenzofuran.

Acute Toxicity: Classified as harmful if swallowed (H302).[1] Data for dermal and inhalation
toxicity is not available, but related compounds show harm via these routes as well.[5]

Skin Corrosion/Irritation: Related compounds cause skin irritation.[4][5]

Serious Eye Damage/Irritation: Related compounds cause serious eye irritation.[4][5]
Respiratory/Skin Sensitization: No data available.

Germ Cell Mutagenicity, Carcinogenicity, Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single and Repeated Exposure): Related compounds may
cause respiratory irritation.[4][5]

Ecological Information: No data is available on toxicity to fish, daphnia, algae, or
microorganisms.[11] Discharge into the environment should be avoided.[7][11]

Disposal and Regulatory Context

Disposal: The material should be disposed of by a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[7] Do not contaminate water, foodstuffs, or
sewer systems.[7]

Regulatory Information: 4-Chloro-2,3-dihydrobenzofuran is not listed on major chemical
inventories such as EINECS (European Inventory of Existing Commercial Chemical
Substances) or TSCA (United States Toxic Substances Control Act).[7][11] Its use is
intended for industrial and scientific research.[11]

Conclusion: A Commitment to Safety
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The responsible use of 4-Chloro-2,3-dihydrobenzofuran in a research setting demands a
comprehensive understanding of its known and potential hazards. This guide provides a
framework based on the best available, albeit limited, information. The core principles of
proactive risk assessment, stringent adherence to engineering controls and PPE, and
preparedness for emergencies are non-negotiable. As the scientific community continues to
work with this and other novel compounds, it is our collective responsibility to generate and
share safety data to ensure that the pursuit of knowledge does not compromise the well-being
of those on the front lines of discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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